![molecular formula C15H18N2O B1305277 5-methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole CAS No. 55556-41-7](/img/structure/B1305277.png)
5-methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
Overview
Description
5-methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole, commonly referred to as 5-MeO-DMT, is a psychedelic substance of the tryptamine class. It is found in a variety of plant species, and has been used in traditional shamanic practices for centuries. In recent years, 5-MeO-DMT has become increasingly popular in the recreational drug market. It is also being studied for its potential therapeutic uses, particularly in the treatment of depression, anxiety, and addiction.
Scientific Research Applications
Indole Synthesis and Classification
The synthesis and classification of indoles, including 5-methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole, represent a significant area of interest due to the diverse biological activities and pharmacological applications associated with indole alkaloids. These compounds, ranging from lysergic acid to vincristine, have long inspired organic chemistry researchers. Recent years have seen a surge in developing new methods for indole synthesis, highlighting the importance of indoles in scientific research. These methods are often fragmented across organic chemistry literature, necessitating a comprehensive framework for classifying all indole syntheses. The classification focuses on the formation of the indole ring, distinguishing between different types based on the last bond formed and the position on the aromatic carbon. Such a classification aids in understanding the historical and current state of indole synthesis strategies, encouraging further exploration in this field (Taber & Tirunahari, 2011).
Pharmacological and Biochemical Studies
Indole-based compounds, particularly those with specific structural features like 5-methoxy groups, have been extensively studied for their pharmacological and biochemical properties. For instance, derivatives of indole-3-carbinol (I3C) exhibit protective effects against chronic liver injuries, showcasing the therapeutic potential of indoles in treating liver diseases. These compounds, through their interaction with various transcriptional factors and signaling pathways, offer antioxidative, antifibrotic, and anti-inflammatory benefits, highlighting the role of indoles in hepatic protection and the broader implications for drug discovery and development (Wang et al., 2016).
Novel Synthesis and Impurity Analysis
The novel synthesis of omeprazole, an anti-ulcer drug, and the analysis of its pharmaceutical impurities further demonstrate the significance of indole derivatives in scientific research. These studies not only provide insight into the synthesis of complex indole-based compounds but also highlight the importance of understanding and controlling pharmaceutical impurities in the development of safe and effective medications. The process involves the transformation of 5-methoxy thiobenzimidazole, showcasing the versatility and potential of indole derivatives in pharmaceutical chemistry (Saini et al., 2019).
Serotonin Receptor Binding
The binding characteristics of indole alkaloids to serotonin receptor subtypes are crucial for understanding their pharmacological effects. Geissoschizine methyl ether, an indole alkaloid, exhibits binding affinity to multiple 5-HT receptor subtypes, including partial agonistic activity for 5-HT1A receptors and antagonistic activity for 5-HT2A, 5-HT2B, 5-HT2C, and 5-HT7 receptors. This underlines the complex interactions between indole derivatives and serotonin receptors, suggesting their potential in treating various neurological and psychiatric disorders (Ikarashi, Sekiguchi, & Mizoguchi, 2018).
properties
IUPAC Name |
5-methoxy-3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c1-17-7-5-11(6-8-17)14-10-16-15-4-3-12(18-2)9-13(14)15/h3-5,9-10,16H,6-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTZUYLGBEOWNTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=CC1)C2=CNC3=C2C=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10388881 | |
Record name | 5-Methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10388881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55556-41-7 | |
Record name | 5-Methoxy-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10388881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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